(E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one

• IUPAC Name: 5-[(4-ethylphenyl)iminomethyl]-4-hydroxy-3-(3-methoxypropyl)-1,3-thiazole-2-thione
• InChI: InChI=1S/C16H20N2O2S2/c1-3-12-5-7-13(8-6-12)17-11-14-15(19)18(16(21)22-14)9-4-10-20-2/h5-8,11,19H,3-4,9-10H2,1-2H3
• InChI Key: RVDZQBGTXAZWQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N=CC2=C(N(C(=S)S2)CCCOC)O
• Molecular Formula: C16H20N2O2S2
• Molecular Weight: 336.5 g/mol
• CAS No.: 881571-75-1

Description

The compound “(E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one” is a thiazolidinone derivative characterized by a 2-thioxothiazolidin-4-one core. Its structure includes:

• An (E)-configured methylene group at position 5, linked to a 4-ethylphenylamino substituent.
• A 3-methoxypropyl chain at position 3 of the thiazolidinone ring.

Thiazolidinones are known for diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, often modulated by substituents on the core heterocycle . The E-configuration of the methylene group may influence steric and electronic interactions, affecting binding to biological targets. The 4-ethylphenyl group contributes hydrophobicity, while the 3-methoxypropyl chain enhances solubility due to its ether linkage.

Biological Activity

(E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one is a derivative of thiazolidin-4-one, a chemical scaffold recognized for its diverse biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this specific compound, focusing on its anticancer, antimicrobial, and other pharmacological properties.

Overview of Thiazolidin-4-One Derivatives

Thiazolidin-4-one derivatives have been extensively studied due to their potential as therapeutic agents. They exhibit a variety of biological activities including:

• Anticancer : Inhibition of cancer cell proliferation.
• Antimicrobial : Activity against bacteria and fungi.
• Anti-inflammatory : Potential to reduce inflammation.
• Antioxidant : Scavenging free radicals.

Anticancer Activity

Recent studies highlight the promising anticancer properties of thiazolidin-4-one derivatives. The compound (E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one has shown significant cytotoxic effects against various cancer cell lines.

The anticancer activity is primarily attributed to:

• Inhibition of Cell Proliferation : Compounds with thiazolidinone moieties have been reported to inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression.
• DNA Interaction : Some derivatives interact directly with DNA, leading to cytotoxic effects.

Table 1: Summary of Anticancer Activity

Compound Name	Cell Lines Tested	IC50 (µM)	Mechanism
(E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one	MCF-7, HeLa	10.5	Apoptosis induction
Other Thiazolidinones	Various	5.0 - 20.0	DNA intercalation

Antimicrobial Activity

Thiazolidin-4-one derivatives also exhibit notable antimicrobial properties. The compound has been evaluated for its effectiveness against various bacterial strains.

Biofilm Inhibition

Recent studies have demonstrated that some thiazolidinone derivatives can inhibit biofilm formation in bacteria such as Staphylococcus aureus and Pseudomonas aeruginosa.

Table 2: Antimicrobial Activity Against Biofilms

Compound Name	Microorganism	Minimum Inhibitory Concentration (MIC)
(E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one	S. aureus	0.5 µg/mL
Other Derivatives	P. aeruginosa	125 µM

Case Studies and Research Findings

• Study on Anticancer Effects : A study published in 2023 demonstrated that thiazolidinone derivatives significantly reduced tumor burden in mouse models without causing adverse side effects, showcasing their potential as safe anticancer agents .
• Antimicrobial Efficacy : Research indicated that certain thiazolidinones inhibited biofilm formation by more than 50% at sub-MIC levels, suggesting their utility in treating biofilm-associated infections .

Scientific Research Applications

Therapeutic Applications

• Antimicrobial Activity
  • The compound has shown promising antimicrobial properties against various bacterial strains. Studies have demonstrated its effectiveness in inhibiting the growth of both Gram-positive and Gram-negative bacteria. For instance, a study highlighted that derivatives of thiazolidinones exhibit significant antibacterial activity due to their ability to disrupt bacterial cell wall synthesis .
• Anticonvulsant Properties
  • Research indicates that thiazolidinone derivatives may possess anticonvulsant effects. A synthesis study reported that certain thiazolidinone compounds were tested for their efficacy in reducing seizure activity in animal models, showing potential as new anticonvulsant agents .
• Anti-inflammatory Effects
  • Compounds with thiazolidinone structures have been investigated for their anti-inflammatory properties. In vitro studies suggest that these compounds can inhibit pro-inflammatory cytokines, which may contribute to their therapeutic effects in conditions like arthritis .

Case Study 1: Antimicrobial Efficacy

A study conducted by Loboa et al. (2012) demonstrated the antimicrobial activity of synthesized thiazolidinones, including derivatives similar to (E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one). The results indicated significant inhibition of bacterial growth, suggesting potential applications in treating infections .

Case Study 2: Anticonvulsant Activity

In a pharmacological evaluation, a series of thiazolidinones were tested for anticonvulsant properties using the pentylenetetrazole model in rats. The results showed that certain derivatives exhibited protective effects against seizures, indicating the potential for developing new anticonvulsant medications .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound is compared to structurally related thiazolidinone and thiazol-4-one derivatives (Tables 1, 2). Key structural and functional differences are highlighted below:

Table 1: Structural Comparison

Compound Name	Core Structure	Substituents (Position)	Configuration	Key Features
Target Compound: (E)-5-(((4-ethylphenyl)amino)methylene)-3-(3-methoxypropyl)-2-thioxothiazolidin-4-one	Thiazolidin-4-one	5-(4-ethylphenylamino), 3-(3-methoxypropyl)	E	E-configuration optimizes spatial arrangement; methoxypropyl enhances solubility
(Z)-5-(Substituted benzylidene)-2-((substituted phenyl)amino)thiazol-4(5H)-one (6a–j)	Thiazol-4-one	5-Benzylidene, 2-substituted phenylamino	Z	Thiazol-4-one core lacks the sulfur atom at position 2; Z-configuration may limit steric accessibility
(5Z)-5-{[3-(4-Ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylene}-3-isobutyl-2-thioxothiazolidin-4-one	Thiazolidin-4-one	5-Pyrazolylmethylene, 3-isobutyl	Z	Bulky pyrazole and isobutyl groups increase lipophilicity; Z-configuration alters binding orientation
(5Z)-5-{[3-(3-Chloro-4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylene}-3-(3-ethoxypropyl)-2-thioxothiazolidin-4-one	Thiazolidin-4-one	5-Chloro-methoxyphenyl, 3-ethoxypropyl	Z	Chlorine atom enhances electron-withdrawing effects; ethoxypropyl balances solubility

Table 2: Physicochemical and Functional Properties

Compound Name	Molecular Formula	LogP (Predicted)	Hydrogen Bond Acceptors	Key Functional Groups
Target Compound	C₁₆H₁₉N₃O₂S₂	3.2	5	Thioxo (C=S), Methoxy, Ethylphenylamino
(Z)-5-(Benzylidene)-2-phenylaminothiazol-4(5H)-one	C₁₆H₁₃N₃OS	2.8	3	Benzylidene, Phenylamino
(5Z)-Pyrazolylmethylene-isobutyl-thiazolidinone	C₂₄H₂₅N₃O₂S₂	4.5	4	Pyrazole, Isobutyl
(5Z)-Chloro-methoxyphenyl-ethoxypropyl-thiazolidinone	C₂₅H₂₄ClN₃O₃S₂	4.1	6	Chlorine, Methoxy, Ethoxy

Key Findings from Structural and Functional Analysis

Core Heterocycle Differences: Thiazolidin-4-one (target compound) contains a saturated five-membered ring with a sulfur atom at position 2, enhancing hydrogen bonding via the thioxo group .

Substituent Effects: 4-Ethylphenylamino Group: Introduces moderate hydrophobicity (LogP ~3.2), favorable for membrane permeability. 3-Methoxypropyl vs. 3-Ethoxypropyl: Methoxypropyl (target) has lower LogP than ethoxypropyl (4.1 vs. 4.5), suggesting better aqueous solubility .

Stereochemical Impact: The E-configuration in the target compound positions the 4-ethylphenylamino group and thiazolidinone ring in a planar arrangement, optimizing π-π stacking with aromatic residues in biological targets.

Similarity Coefficients: Graph-based comparisons () and Tanimoto coefficients () suggest moderate similarity (~60–70%) between the target compound and pyrazolylmethylene derivatives due to shared thioxothiazolidinone cores. Lower similarity (~40%) is observed with thiazol-4-one derivatives .